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Introduction

Phosphate-Buffered Saline (PBS) is an isotonic buffer solution that is fundamental to a vast

array of applications in biological research, biochemistry, and the pharmaceutical industry. Its

osmolarity and ion concentrations closely mimic those of the human body, making it non-toxic

to most cells.[1][2] The primary function of PBS is to maintain a constant pH, preventing

sudden changes that could denature proteins or harm cells.[1] Common uses include cell

washing, substance dilution, and providing a stable environment for tissue and cell

transportation.[3] This document provides a detailed protocol for preparing a standard 10X PBS

stock solution using disodium phosphate dihydrate (Na₂HPO₄·2H₂O) and its subsequent

dilution to a 1X working solution.

Reagents and Molar Masses
Accurate preparation of PBS requires precise measurement of its constituent salts. The table

below summarizes the necessary reagents and their respective molar masses for preparing 1

liter of 10X and 1X PBS solutions.
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Reagent
Chemical
Formula

Molar Mass (
g/mol )

Quantity for 1L
of 10X PBS (g)

Quantity for 1L
of 1X PBS (g)

Sodium Chloride NaCl 58.44[4][5][6] 80.0 8.0

Potassium

Chloride
KCl 74.55[7][8] 2.0 0.2

Disodium

Phosphate

Dihydrate

Na₂HPO₄·2H₂O 177.99[9][10][11] 14.4 1.44

Monopotassium

Phosphate
KH₂PO₄ 136.09[12][13] 2.4 0.24

Final concentrations in 1X PBS: 137 mM NaCl, 2.7 mM KCl, 10 mM Phosphate Buffer.[1]

Experimental Protocols
1. Preparation of 1 L of 10X PBS Stock Solution (pH ~6.8)

This protocol outlines the steps to create a concentrated 10X stock solution, which can be

stored and diluted as needed.

Prepare a Beaker: Place 800 mL of purified water (e.g., distilled or deionized) into a 1-liter

beaker or media bottle equipped with a magnetic stir bar.

Dissolve Salts: Place the beaker on a magnetic stirrer and sequentially add the following

reagents, ensuring each salt dissolves completely before adding the next:

80.0 g of Sodium Chloride (NaCl)

2.0 g of Potassium Chloride (KCl)

14.4 g of Disodium Phosphate Dihydrate (Na₂HPO₄·2H₂O)

2.4 g of Monopotassium Phosphate (KH₂PO₄)
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Adjust Final Volume: Once all salts are fully dissolved, transfer the solution to a 1-liter

graduated cylinder. Add purified water to bring the final volume to exactly 1 liter.

Mix Thoroughly: Transfer the solution back to the storage bottle and mix well to ensure

homogeneity. The pH of this 10X solution will be approximately 6.8.[1][14]

Storage: Label the bottle clearly as "10X PBS Stock Solution" and store it at room

temperature.

2. Preparation of 1 L of 1X PBS Working Solution (pH 7.4)

This protocol describes the dilution of the 10X stock to a ready-to-use 1X concentration.

Measure Stock Solution: Pour 100 mL of the 10X PBS stock solution into a 1-liter graduated

cylinder.

Dilute: Add 900 mL of purified water to the graduated cylinder to reach a final volume of 1

liter.

Mix: Transfer the diluted solution to a 1-liter beaker or flask and mix thoroughly using a

magnetic stirrer.

pH Adjustment: The pH of the 1X solution should be approximately 7.4.[1] Calibrate a pH

meter and measure the pH of the solution. If necessary, adjust the pH to 7.4 using small

amounts of 1M HCl to lower the pH or 1M NaOH to raise the pH.[15]

Final Storage: The 1X PBS solution is now ready for use. For long-term storage, proceed to

the sterilization step.

3. Sterilization

To prevent microbial growth, especially for cell culture applications, the 1X PBS solution must

be sterilized.

Autoclaving: Dispense the 1X PBS solution into autoclavable bottles. Autoclave at 121°C for

20 minutes on a liquid cycle.[2]
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Sterile Filtration: For applications where autoclaving is not suitable, the solution can be

sterilized by passing it through a 0.22 µm filter unit.[16]

Storage: Store the sterilized 1X PBS solution at room temperature.
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10X PBS Stock Solution

1X PBS Working Solution

1. Weigh Salts
(NaCl, KCl, Na₂HPO₄·2H₂O, KH₂PO₄)

2. Dissolve in 800 mL
Purified Water

3. Adjust Volume to 1 L

4. Store 10X Stock
at Room Temperature

5. Dilute 100 mL of 10X Stock
with 900 mL Purified Water

6. Check and Adjust pH to 7.4
(with HCl / NaOH)

7. Sterilize
(Autoclave or Filter)

8. Store Sterile 1X PBS

Click to download full resolution via product page

Caption: Workflow for the preparation of 10X and 1X PBS solutions.
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Caption: Chemical equilibrium of the phosphate buffer system in PBS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://synthetikaeu.com/en_US/p/Monopotassium-Phospate-MKP-Potassium-Phosphate-Monobasic-25-000g-25kg-bag/424
https://synthetikaeu.com/en_US/p/Monopotassium-Phospate-MKP-Potassium-Phosphate-Monobasic-25-000g-25kg-bag/424
https://www.parichemicals.com/monopotassium-phosphate-2949688.html
https://www.parichemicals.com/monopotassium-phosphate-2949688.html
https://www.sigmaaldrich.com/HK/zh/support/calculators-and-apps/10x-phosphate-buffered-saline
https://static.igem.org/mediawiki/2021/4/46/T--Aachen--documents--protocols--00_04_10x-PBS-buffer-recipe.pdf
https://static.igem.org/mediawiki/2019/9/90/T--IISER_Kolkata--cell_6.pdf
https://www.benchchem.com/product/b167983#preparation-of-phosphate-buffer-saline-using-disodium-phosphate-dihydrate
https://www.benchchem.com/product/b167983#preparation-of-phosphate-buffer-saline-using-disodium-phosphate-dihydrate
https://www.benchchem.com/product/b167983#preparation-of-phosphate-buffer-saline-using-disodium-phosphate-dihydrate
https://www.benchchem.com/product/b167983#preparation-of-phosphate-buffer-saline-using-disodium-phosphate-dihydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

